Cas no 1248262-64-7 (2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide)

• Product Name: 2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide
• CAS No: 1248262-64-7
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 4772997
• Update Time: 2025-05-26

2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopyrrolidin-1-yl)-N,N-diisopropylacetamide
• 2-(3-aminopyrrolidin-1-yl)-N,N-di(propan-2-yl)acetamide
• 2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide

• Inchi： 1S/C12H25N3O/c1-9(2)15(10(3)4)12(16)8-14-6-5-11(13)7-14/h9-11H,5-8,13H2,1-4H3
• InChI Key： ASZFHEQWJLSOQL-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(C1)N)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 227.199762429 g/mol
• Monoisotopic Mass: 227.199762429 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.6
• Molecular Weight: 227.35

Additional information on 2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide

Professional Introduction to 2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide (CAS No. 1248262-64-7)

2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide, a compound with the CAS number 1248262-64-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both an amine group and diisopropyl substituents contributes to its unique chemical properties, making it a promising candidate for further exploration.

The compound's structure, featuring a pyrrolidine core linked to an acetamide moiety, is reminiscent of several bioactive molecules that have demonstrated efficacy in treating various diseases. Pyrrolidine derivatives are well-known for their role in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction. The N,N-diisopropylacetamide functional group enhances the molecule's lipophilicity, which is often a critical factor in drug bioavailability and pharmacokinetics.

Recent research has highlighted the importance of pyrrolidine-based scaffolds in the development of novel therapeutics. Studies have shown that these compounds can interact with a wide range of biological targets, including kinases, proteases, and ion channels. The amine group in 2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide provides a site for hydrogen bonding and other non-covalent interactions, which can be exploited to enhance binding affinity and selectivity.

In the realm of drug discovery, the synthesis and optimization of such molecules are crucial steps toward identifying lead compounds for clinical trials. The diisopropyl substitution on the acetamide nitrogen not only influences the compound's solubility but also its metabolic stability. These factors are essential for determining the compound's suitability for further development into a viable therapeutic agent.

The pharmacological potential of 2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide has been explored in several preclinical studies. Researchers have investigated its effects on various disease models, including cancer and inflammatory disorders. The compound's ability to modulate key signaling pathways has led to promising results in early-stage trials, suggesting its potential as a therapeutic candidate.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yield and purity. The complexity of the synthesis underscores the expertise required in pharmaceutical chemistry to develop novel molecules like this one.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques allow researchers to predict the binding interactions between 2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide and biological targets with high accuracy. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that compounds like 2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide are developed responsibly involves rigorous safety testing and adherence to regulatory guidelines. This ensures that potential therapeutic benefits are balanced against any risks associated with their use.

The future of drug development lies in interdisciplinary collaboration between chemists, biologists, and clinicians. By combining expertise from various fields, researchers can accelerate the discovery and development of novel therapeutics like 2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide. This collaborative approach is essential for addressing complex diseases and improving patient outcomes.

In conclusion, 2-(3-Aminopyrrolidin-1-yl)-N,N-diisopropylacetamide represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features and pharmacological properties make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.